Cas no 1261564-24-2 (2-Chloro-3-(2-(trifluoromethyl)phenyl)pyridine-5-methanol)

• Product Name: 2-Chloro-3-(2-(trifluoromethyl)phenyl)pyridine-5-methanol
• CAS No: 1261564-24-2
• MF: C₁₃H₉ClF₃NO
• MW: 287.66487288475
• CID: 4983574
• Update Time: 2025-06-11

2-Chloro-3-(2-(trifluoromethyl)phenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2-(trifluoromethyl)phenyl)pyridine-5-methanol

• Inchi： 1S/C13H9ClF3NO/c14-12-10(5-8(7-19)6-18-12)9-3-1-2-4-11(9)13(15,16)17/h1-6,19H,7H2
• InChI Key： BQDOMLNTKZUKIQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)CO)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 287.0324761 g/mol
• Monoisotopic Mass: 287.0324761 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 287.66
• XLogP3: 3.4
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-3-(2-(trifluoromethyl)phenyl)pyridine-5-methanol

Introduction to 2-Chloro-3-(2-(trifluoromethyl)phenyl)pyridine-5-methanol (CAS No. 1261564-24-2)

2-Chloro-3-(2-(trifluoromethyl)phenyl)pyridine-5-methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1261564-24-2, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a chloro-substituted pyridine ring and a trifluoromethylphenyl moiety, make it a valuable scaffold for developing novel therapeutic agents.

The< strong>pyridine core of this compound is a well-known pharmacophore in drug design, often contributing to the binding affinity and selectivity of small-molecule drugs. The presence of a< strong>chloro group at the 2-position and a< strong>trifluoromethyl group at the 3-position of the phenyl ring enhances its interaction with biological targets, making it an attractive candidate for further derivatization.

The< strong>methanol functional group at the 5-position of the pyridine ring adds another layer of versatility to this compound, allowing for further chemical modifications such as etherification or esterification. These modifications can be crucial in fine-tuning the pharmacokinetic properties of the resulting drug candidates.

In recent years, there has been growing interest in the development of drugs that target inflammatory and immunological pathways. The< strong>trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a popular choice in medicinal chemistry. Several studies have demonstrated the potential of trifluoromethyl-containing compounds as inhibitors of enzymes involved in inflammatory responses.

The< strong>chloro substituent on the pyridine ring can also play a critical role in drug design by influencing both the electronic properties and solubility of the molecule. This dual functionality makes< strong>2-Chloro-3-(2-(trifluoromethyl)phenyl)pyridine-5-methanol a promising candidate for further exploration in the development of anti-inflammatory and immunomodulatory agents.

Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. Computational modeling and experimental studies have shown that subtle changes in the substitution pattern around the pyridine ring can significantly impact the biological activity of a molecule. This underscores the need for careful consideration when designing new drug candidates.

The synthesis of< strong>2-Chloro-3-(2-(trifluoromethyl)phenyl)pyridine-5-methanol involves multi-step organic reactions, often requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its interactions with various enzymes and receptors relevant to inflammation and immunity. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.

The< strong>methanol group at the 5-position offers opportunities for further derivatization, allowing chemists to explore different functional groups that might enhance specific biological activities. For instance, incorporating hydroxyl or carboxyl groups could improve solubility and binding affinity, while amide or urea linkages might enhance metabolic stability.

The< strong>trifluoromethyl-containing phenyl ring is particularly interesting due to its ability to modulate electronic properties and metabolic pathways. This feature has been exploited in the development of several FDA-approved drugs that target neurological disorders, cancer, and infectious diseases.

In conclusion, 2-Chloro-3-(2-(trifluoromethyl)phenyl)pyridine-5-methanol, with its unique structural features, represents a promising scaffold for drug discovery. Its potential applications in anti-inflammatory and immunomodulatory therapies make it an attractive candidate for further research and development. As our understanding of structure-activity relationships continues to evolve, compounds like this are likely to play a crucial role in shaping future therapeutic strategies.